Cas no 1806870-57-4 (2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide
• CAS No: 1806870-57-4
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4868940
• Update Time: 2025-08-03

2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-2-4(15(11,13)14)5(7(9)10)12-6(3)8/h2,7H,1H3,(H2,11,13,14)
• InChI Key： YTZBBQCMMVSESB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(C(F)F)=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 255.988
• Monoisotopic Mass: 255.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide (CAS No. 1806870-57-4)

2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide (CAS No. 1806870-57-4) is a specialized pyridine sulfonamide derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique chloro-difluoromethyl-methylpyridine structure, has garnered attention for its potential as a key intermediate in the synthesis of advanced crop protection agents and bioactive molecules. Its molecular formula, C₇H₇ClF₂N₂O₂S, highlights the presence of multiple functional groups, enabling diverse chemical modifications.

In recent years, the demand for sulfonamide-based compounds like 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide has surged due to their role in developing sustainable pesticides and herbicide-resistant formulations. Researchers are particularly interested in its mode of action against plant pathogens, aligning with the global shift toward eco-friendly agrochemicals. A 2023 study highlighted its efficacy in inhibiting specific enzymatic pathways in weeds, making it a candidate for next-generation weed control solutions.

The compound’s synthetic versatility also extends to medicinal chemistry, where pyridine sulfonamides are explored for their antimicrobial and anti-inflammatory properties. Its difluoromethyl group enhances metabolic stability, a feature highly sought after in drug discovery. Industry forums frequently discuss its potential in small-molecule therapeutics, especially for targeting resistant bacterial strains.

From a technical perspective, CAS No. 1806870-57-4 is synthesized via multi-step organic reactions, including halogenation and sulfonylation. Its purity (>98%) and stability under standard storage conditions make it a reliable reagent for high-throughput screening. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to validate its structural integrity.

Environmental and regulatory considerations are critical for 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide. Recent REACH compliance updates emphasize its low bioaccumulation potential, addressing concerns about soil persistence. This aligns with the European Green Deal objectives, fostering its adoption in integrated pest management systems.

Market trends indicate growing investments in custom synthesis of this compound, driven by its niche applications. Suppliers often highlight its availability as a GMP-grade material for preclinical studies. For researchers, understanding its structure-activity relationship (SAR) is pivotal to unlocking novel applications in precision agriculture and targeted therapy.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide represents a convergence of agrochemical innovation and pharmaceutical potential. Its CAS No. 1806870-57-4 serves as a gateway to cutting-edge research, answering pressing questions about sustainable chemistry and molecular design. As industries prioritize green alternatives, this compound is poised to play a transformative role.